1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid
Description
Properties
Molecular Formula |
C10H8N4O4 |
|---|---|
Molecular Weight |
248.19 g/mol |
IUPAC Name |
1-(4-methyl-5-nitropyridin-2-yl)pyrazole-3-carboxylic acid |
InChI |
InChI=1S/C10H8N4O4/c1-6-4-9(11-5-8(6)14(17)18)13-3-2-7(12-13)10(15)16/h2-5H,1H3,(H,15,16) |
InChI Key |
NHHGHRNFJJVDGA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC=C1[N+](=O)[O-])N2C=CC(=N2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid typically involves the following steps :
Starting Material: The synthesis begins with commercially available 4-methyl-5-nitropyridine-2-amine.
Final Product: The intermediate is then cyclized to form the final product, 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid.
Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.
Chemical Reactions Analysis
1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under specific conditions.
Substitution: The methyl group can be substituted with other functional groups using nucleophilic substitution reactions.
Cyclization: The compound can undergo cyclization reactions to form more complex heterocyclic structures.
Common reagents used in these reactions include reducing agents like hydrogen gas and catalysts such as palladium on carbon. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound with a molecular formula of and a molecular weight of 248.19 g/mol. It features a pyrazole ring fused with a pyridine moiety and a carboxylic acid functional group, with a nitro group at the 5-position and a methyl group at the 4-position. Research indicates it exhibits significant biological activities. The specific biological mechanisms are still under investigation but may involve interactions with molecular targets within cells.
Synthesis
The synthesis of 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid typically involves multiple steps, which may be optimized for higher yields and purity in industrial settings.
Biological Activities
Research indicates that 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid exhibits significant biological activities.
The uniqueness of 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid lies in its specific combination of functional groups, particularly the nitro and methyl groups on the pyridine ring, which enhance its biological activity compared to similar compounds.
Structural Features and Properties
1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid is characterized by its unique combination of functional groups, which contribute to its distinct chemical properties and potential applications.
| Compound Name | Structural Features | Unique Properties |
|---|---|---|
| 3-Amino-5-methylpyrazole | Pyrazole ring with amino substitution | Known for its neuroprotective effects |
| 4-Bromo-3-nitro-1H-pyrazole | Nitro and bromo substitutions | Exhibits strong antibacterial activity |
| 5-Methylpyrazole | Methyl substitution on pyrazole | Potentially lower toxicity compared to others |
| 3-Carboxyphenylpyrazole | Carboxyl group on phenyl-substituted pyrazole | Explored for anti-inflammatory properties |
| 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid | Nitro and methyl groups on the pyridine ring | Enhanced biological activity due to the specific combination of functional groups |
Mechanism of Action
The mechanism of action of 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The exact molecular targets and pathways are still under investigation.
Comparison with Similar Compounds
Heterocyclic Systems
- Pyridine vs. Phenyl: The target compound’s pyridine ring (vs. This may improve solubility in aqueous media compared to phenyl-substituted analogs .
- Pyrazole vs.
Substituent Effects
- Nitro Group Position : The nitro group on pyridine (target compound) vs. pyrazole () reduces steric hindrance near the carboxylic acid, possibly improving binding to enzymatic active sites.
- Methyl and Propyl Groups : The 4-methyl group on pyridine (target) offers moderate steric bulk, whereas the 3-propyl group in increases lipophilicity, affecting membrane permeability.
Stability and Reactivity Trends
- Nitro Group Stability : The nitro group on pyridine (target) is less prone to reduction than nitro on phenyl () due to pyridine’s electron-deficient nature, enhancing metabolic stability .
- Carboxylic Acid Reactivity : The carboxylic acid in all compounds facilitates salt formation, but electron-withdrawing groups (e.g., nitro in target) lower pKa, increasing ionization at physiological pH .
Biological Activity
1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid (referred to as "the compound") is a pyrazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and potential therapeutic applications.
Chemical Structure and Properties
The compound features a pyrazole ring substituted with a 4-methyl-5-nitropyridine moiety and a carboxylic acid group. Its molecular formula is , and it exhibits unique chemical properties that influence its biological interactions.
The mechanism of action for the compound primarily involves its interaction with specific biological targets, including enzymes and receptors. It is hypothesized that the nitro group enhances binding affinity to target sites, potentially modulating various biochemical pathways. The carboxylic acid group may also play a role in solubility and bioavailability, impacting its pharmacokinetic profile.
Antimicrobial Activity
Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. The compound has been evaluated against various bacterial strains, showing promising results in inhibiting growth. For example, studies have demonstrated that similar compounds within this class can effectively combat E. coli and Staphylococcus aureus .
Anti-inflammatory Properties
The anti-inflammatory potential of the compound has been investigated through various in vitro assays. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases .
Anticancer Activity
Emerging studies suggest that 1-(4-Methyl-5-nitropyridin-2-YL)-1H-pyrazole-3-carboxylic acid may possess anticancer properties. Similar pyrazole derivatives have been reported to induce apoptosis in cancer cell lines through mechanisms involving cell cycle arrest and modulation of apoptotic pathways .
Study 1: Antimicrobial Efficacy
In a study assessing the antimicrobial efficacy of various pyrazole derivatives, the compound was tested against standard bacterial strains. Results indicated an inhibition zone comparable to established antibiotics, highlighting its potential as a lead compound for antibiotic development.
Study 2: Anti-inflammatory Effects
A recent investigation into the anti-inflammatory effects of the compound demonstrated a significant reduction in edema in animal models. The study measured levels of inflammatory markers pre- and post-treatment, showing a marked decrease in TNF-α levels .
Data Summary Table
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
